Cas no 942070-70-4 (2-Bromo-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-imidazole)

• Product Name: 2-Bromo-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-imidazole
• CAS No: 942070-70-4
• MF: C₁₀H₁₆BBrN₂O₂
• MW: 286.961241722107
• CID: 2817744
• PubChem ID: 25000392
• Update Time: 2025-04-21

2-Bromo-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 942070-70-4
• DB-202933
• DTXSID50648390
• AT32915
• 2-BROMO-1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-IMIDAZOLE
• MB11891
• SCHEMBL3282500
• 2-Bromo-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-imidazole

• Inchi： 1S/C10H16BBrN2O2/c1-9(2)10(3,4)16-11(15-9)7-6-13-8(12)14(7)5/h6H,1-5H3
• InChI Key： DKOZKKXDKGXMOI-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(B2OC(C)(C)C(C)(C)O2)N1C

Computed Properties

• Exact Mass: 286.04882Da
• Monoisotopic Mass: 286.04882Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų